Cas no 136764-87-9 (Methyl 2-Methyl-2-(2-Nitrophenyl)propionate)

• Product Name: Methyl 2-Methyl-2-(2-Nitrophenyl)propionate
• CAS No: 136764-87-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD16620966
• CID: 1089523
• PubChem ID: 600821
• Update Time: 2025-04-20

Methyl 2-Methyl-2-(2-Nitrophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-2-(2-nitrophenyl)propanoate
• METHYL 2-METHYL-2-(2-NITROPHENYL)PROPIONATE
• 136764-87-9
• OOARJEHFHURUIO-UHFFFAOYSA-N
• Methyl 2-methyl-2-(2-nitrophenyl)propanoate #
• Benzeneacetic acid, alpha,alpha-dimethyl-2-nitro-, methyl ester
• DTXSID60344972
• Phenylacetic acid, 2-nitro-.alpha.,.alpha.-dimethyl-, methyl ester
• AS-37981
• SCHEMBL4009144
• AKOS022173161
• Methyl2-methyl-2-(2-nitrophenyl)propanoate
• DB-109219
• CS-0132654
• MFCD16620966
• A886640
• Methyl 2-Methyl-2-(2-Nitrophenyl)propionate

• MDL： MFCD16620966
• Inchi： 1S/C11H13NO4/c1-11(2,10(13)16-3)8-6-4-5-7-9(8)12(14)15/h4-7H,1-3H3
• InChI Key： OOARJEHFHURUIO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

Methyl 2-Methyl-2-(2-Nitrophenyl)propionate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature